4-(3-butoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C25H29N3O4
• Molecular Weight: 435.5 g/mol
• IUPAC Name: 4-(3-butoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C25H29N3O4/c1-4-5-11-32-18-8-6-7-17(14-18)24-21-22(20-16(3)12-15(2)13-19(20)30)26-27-23(21)25(31)28(24)9-10-29/h6-8,12-14,24,29-30H,4-5,9-11H2,1-3H3,(H,26,27)
• InChI Key: PPQBFNHJWGKCJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=C(C=C(C=C4O)C)C

Description

This compound belongs to the pyrrolo-pyrazolone class of heterocycles, characterized by a fused bicyclic core (pyrrolo[3,4-c]pyrazol-6-one) with multiple substituents influencing its physicochemical and biological properties. Key structural features include:

• 3-butoxyphenyl group: A lipophilic substituent at position 4, enhancing membrane permeability.
• 2-hydroxyethyl chain: A polar substituent at position 5, improving aqueous solubility.

Biological Activity

The compound 4-(3-butoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a synthetic organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy in various biological systems, and relevant case studies.

• Molecular Formula : C25H33N3O4
• Molecular Weight : 439.5 g/mol
• CAS Number : 880789-66-2

The biological activity of this compound can be attributed to its structural features which allow it to interact with various biological targets. Notably, the presence of hydroxyl groups and aromatic rings facilitates interactions with enzymes and receptors.

• Acetylcholinesterase Inhibition : Preliminary studies indicate that derivatives of similar pyrrolo[3,4-c]pyrazole compounds exhibit inhibitory effects on acetylcholinesterase (AChE), an enzyme crucial for neurotransmission. This inhibition can potentially enhance cognitive functions and memory recovery in models of drug-induced memory loss .
• Antioxidant Activity : The presence of multiple hydroxyl groups in the structure suggests potential antioxidant properties. Compounds with similar configurations have shown significant free radical scavenging abilities, contributing to their therapeutic potential in oxidative stress-related diseases.

In Vitro Studies

• Enzyme Inhibition : The compound was tested for its ability to inhibit AChE in vitro. Results indicated a moderate inhibition at concentrations of 100 µM and 300 µM, suggesting a dose-dependent response . The mechanism appears to involve interactions at the active site of the enzyme.

In Vivo Studies

• Cognitive Function Recovery : In animal models, particularly mice, the compound demonstrated efficacy in recovering memory loss induced by pharmacological agents. This effect was attributed to its AChE inhibitory action and suggests potential applications in treating neurodegenerative diseases like Alzheimer's .

Case Studies and Research Findings

Several studies have explored the biological activity of structurally related compounds:

• Study on Related Compounds : A study examining analogs of pyrrolo[3,4-c]pyrazole found that modifications to the phenolic groups significantly impacted their AChE inhibitory potency. The findings suggest that optimizing these substituents could enhance therapeutic efficacy against cognitive decline .
• Toxicological Assessment : Acute toxicity studies indicated an LD50 value of 1190 mg/kg when administered intragastrically, classifying it within a moderate toxicity range. This information is crucial for assessing safety profiles for potential therapeutic use .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
AChE Inhibition	Moderate inhibition at 100 µM
Cognitive Recovery	Significant improvement in memory
Acute Toxicity	LD50 = 1190 mg/kg

Comparison with Similar Compounds

Research Findings and Implications

The trimethoxyphenyl analog may target tubulin polymerization, akin to combretastatin analogs.

Stability : The hydroxyethyl chain in the target compound may confer metabolic stability compared to shorter-chain analogs.